Cas no 75203-51-9 (1,2-Bis2,3,5-trichloro-6-(pentyloxy)carbonylphenyl Ester Ethanedioic Acid)

• Product Name: 1,2-Bis2,3,5-trichloro-6-(pentyloxy)carbonylphenyl Ester Ethanedioic Acid
• CAS No: 75203-51-9
• MF: C₂₆H₂₄Cl₆O₈
• MW: 677.181962966919
• CID: 59668
• PubChem ID: 57649894
• Update Time: 2025-07-10

1,2-Bis2,3,5-trichloro-6-(pentyloxy)carbonylphenyl Ester Ethanedioic Acid Chemical and Physical Properties

Names and Identifiers

• Bis(2-carbopentyloxy-3,5,6-trichlorophenyl) oxalate
• Bis[2,3,5-trichloro-6-[(pentyloxy)carbonyl]phenyl] oxalate
• Bis(3,5,6-trichloro-2-n-pentyloxycarbonylphenyl) oxalate
• 1,2-Bis[2,3,5-trichloro-6-[(pentyloxy)carbonyl]phenyl] Ester Ethanedioic Acid
• bis(2,3,5-trichloro-6-pentoxycarbonylphenyl) oxalate
• CPPO
• Bis(2-carbopentyloxy-3,5,6-trichlorophenyl) oxalate, 92%
• bis(2-carbopentyloxy-3,5,6-trichloro-phenyl) oxal
• Bis(2-carbo-pentoxy-3,5,6-trichlorophenyl)oxalate
• F20915
• FT-0656479
• bis(2-carbopentyloxy-3,5,6-trichlorophenyl)oxalate
• CS-0031565
• Q-200721
• oxalic acid bis[2,3,5-trichloro-6-[oxo(pentoxy)methyl]phenyl] ester
• AKOS015896198
• MFCD00012038
• A838344
• Ethanedioic acid, bis[2,3,5-trichloro-6-[(pentyloxy)carbonyl]phenyl] ester
• DTXSID00868349
• NS00060770
• bis[2,3,5-tris(chloranyl)-6-pentoxycarbonyl-phenyl] ethanedioate
• Bis{2,3,5-trichloro-6-[(pentyloxy)carbonyl]phenyl} ethanedioate
• Bis(2-carbopentyloxy-3,5,6-trichlorophenyl) oxalate, technical grade
• 75203-51-9
• EINECS 278-124-1
• SCHEMBL618579
• LS-15136
• Bis(2,3,5-trichloro-6-((pentyloxy)carbonyl)phenyl) oxalate
• PURKHUDOTFUVNG-UHFFFAOYSA-N
• PENTYL 3,4,6-TRICHLORO-2-[(2-OXO-2-{2,3,5-TRICHLORO-6-[(PENTYLOXY)CARBONYL]PHENOXY}ACETYL)OXY]BENZOATE
• 1,2-Bis2,3,5-trichloro-6-(pentyloxy)carbonylphenyl Ester Ethanedioic Acid

• MDL： MFCD00012038
• Inchi： 1S/C26H24Cl6O8/c1-3-5-7-9-37-23(33)17-13(27)11-15(29)19(31)21(17)39-25(35)26(36)40-22-18(14(28)12-16(30)20(22)32)24(34)38-10-8-6-4-2/h11-12H,3-10H2,1-2H3
• InChI Key： PURKHUDOTFUVNG-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(=C1C(=O)OCCCCC)OC(C(=O)OC1C(=C(C=C(C=1C(=O)OCCCCC)Cl)Cl)Cl)=O)Cl)Cl

Computed Properties

• Exact Mass: 673.96000
• Monoisotopic Mass: 673.960234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 40
• Rotatable Bond Count: 17
• Complexity: 795
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 10.6
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 76-80 °C (lit.)
• Boiling Point: 692.1±55.0 °C at 760 mmHg
• Flash Point: 202.4±30.5 °C
• PSA: 105.20000
• LogP: 8.81200
• Sensitiveness: Moisture Sensitive

1,2-Bis2,3,5-trichloro-6-(pentyloxy)carbonylphenyl Ester Ethanedioic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 24/25
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on 1,2-Bis2,3,5-trichloro-6-(pentyloxy)carbonylphenyl Ester Ethanedioic Acid

Research Briefing on 1,2-Bis2,3,5-trichloro-6-(pentyloxy)carbonylphenyl Ester Ethanedioic Acid (CAS: 75203-51-9)

Recent studies on the compound 1,2-Bis2,3,5-trichloro-6-(pentyloxy)carbonylphenyl Ester Ethanedioic Acid (CAS: 75203-51-9) have highlighted its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique trichlorophenyl ester structure, has been investigated for its role as an intermediate in the synthesis of bioactive molecules and its potential as a therapeutic agent. The following briefing summarizes key findings from the latest research, focusing on its chemical properties, biological activities, and emerging applications.

One of the primary areas of interest is the compound's mechanism of action in modulating enzymatic pathways. Recent in vitro studies have demonstrated its inhibitory effects on specific cytochrome P450 enzymes, suggesting its utility in drug metabolism studies. Researchers have also explored its potential as a scaffold for designing novel enzyme inhibitors, leveraging its structural features to enhance binding affinity and selectivity. These findings are particularly relevant for the development of targeted therapies in oncology and infectious diseases.

Another significant advancement involves the compound's application in chemical synthesis. A 2023 study published in the Journal of Medicinal Chemistry reported its use as a key intermediate in the synthesis of chlorinated aromatic compounds with enhanced bioactivity. The study highlighted the compound's stability under various reaction conditions, making it a versatile building block for pharmaceutical development. Additionally, its role in facilitating cross-coupling reactions has opened new avenues for creating complex molecular architectures.

From a toxicological perspective, recent evaluations have provided insights into the compound's safety profile. While initial studies indicated low acute toxicity in mammalian cell lines, further research is needed to assess its long-term effects and potential environmental impact. Regulatory agencies have begun to review its classification, emphasizing the need for comprehensive risk assessments before large-scale industrial use.

In conclusion, 1,2-Bis2,3,5-trichloro-6-(pentyloxy)carbonylphenyl Ester Ethanedioic Acid represents a promising candidate for both pharmaceutical and chemical applications. Ongoing research aims to elucidate its full therapeutic potential and optimize its synthetic utility. Future studies should focus on expanding its biological evaluations and exploring its compatibility with green chemistry principles to ensure sustainable development.